2-amino-6-methyl-4-(3-nitrophenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile

• IUPAC Name: 2-amino-6-methyl-4-(3-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]quinoline-3-carbonitrile
• InChI: InChI=1S/C20H14N4O4/c1-23-15-8-3-2-7-13(15)18-17(20(23)25)16(14(10-21)19(22)28-18)11-5-4-6-12(9-11)24(26)27/h2-9,16H,22H2,1H3
• InChI Key: BVHZPHAAMAGLSH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C(C1=O)C(C(=C(O3)N)C#N)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H14N4O4
• Molecular Weight: 374.3 g/mol

Description

2-amino-6-methyl-4-(3-nitrophenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile is a useful research compound. Its molecular formula is C20H14N4O4 and its molecular weight is 374.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.10150494 g/mol and the complexity rating of the compound is 818. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Optical and Electronic Properties

2-Amino-6-methyl-4-(3-nitrophenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile and its derivatives have been extensively studied for their optical and electronic properties. These compounds, when used in thin film form, demonstrate significant potential in photovoltaic applications. The structural and optical properties of these derivatives, like Ph-HPQ and Ch-HPQ, show that they are polycrystalline in powder form and become nanocrystalline in an amorphous matrix when thermally deposited as thin films. Their optical properties, determined from spectrophotometer measurements, suggest potential applications in photodiode fabrication due to their photovoltaic properties under illumination conditions (Zeyada et al., 2016).

Corrosion Inhibition

Another significant application of this compound is in corrosion inhibition. Studies have shown that it acts as a mixed-kind inhibitor for copper in acidic environments. Electrochemical techniques like Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy have demonstrated its effectiveness in protecting copper surfaces by forming a protective coating film. This makes it a valuable compound for use in metal protection and preservation (Eldesoky et al., 2019).

Dielectric Properties

The dielectric properties of these compounds are also noteworthy. Studies on derivatives like Ph-HPQ and Ch-HPQ thin films indicate that they exhibit significant dielectric behavior, which is dependent on frequency and temperature. These properties are crucial in electronic applications, particularly in the development of electronic components like capacitors and insulators (Zeyada et al., 2016).

Synthesis and Eco-friendliness

In terms of synthesis, methods have been developed to efficiently produce various derivatives of this compound in an eco-friendly manner. This includes one-pot, three-component reactions in aqueous mediums, emphasizing the compound's applicability in green chemistry and sustainable practices (Radini et al., 2018).